Cas no 23185-22-0 (Carbanilic acid,o-nitro-, p-nitrobenzyl ester (8CI))

• Product name: Carbanilic acid,o-nitro-, p-nitrobenzyl ester (8CI)
• CAS No: 23185-22-0
• MF: C₁₄H₁₁N₃O₆
• MW: 317.25364
• CID: 269779
• PubChem ID: 298754

Carbanilic acid,o-nitro-, p-nitrobenzyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,o-nitro-, p-nitrobenzyl ester (8CI)
• (4-nitrophenyl)methyl N-(2-nitrophenyl)carbamate
• 4-nitrobenzyl (2-nitrophenyl)carbamate
• AC1L6TLH
• NSC171069
• p-Nitro-benzyl-N-(o-nitro-phenyl)-carbamat
• 23185-22-0
• NSC-171069
• DTXSID10305553

• Inchi： InChI=1S/C14H11N3O6/c18-14(15-12-3-1-2-4-13(12)17(21)22)23-9-10-5-7-11(8-6-10)16(19)20/h1-8H,9H2,(H,15,18)
• InChI Key： WSPQYIQSJIGXTG-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=C(COC(NC2=CC=CC=C2[N+]([O-])=O)=O)C=C1)[O-]

Computed Properties

• Exact Mass: 317.06483
• Monoisotopic Mass: 317.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.487
• Boiling Point: 476.5°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.671
• PSA: 124.61
• LogP: 4.37110